Cas no 156619-66-8 (1,9-Dioxacyclohexadecane-2,5,10-trione,13-hydroxy-8,16-bis(2-oxopropyl)-)

1,9-Dioxacyclohexadecane-2,5,10-trione,13-hydroxy-8,16-bis(2-oxopropyl)- structure
156619-66-8 structure
Product Name:1,9-Dioxacyclohexadecane-2,5,10-trione,13-hydroxy-8,16-bis(2-oxopropyl)-
CAS No:156619-66-8
MF:C20H30O8
MW:398.447407245636
CID:198260
PubChem ID:154688
Update Time:2025-04-19

1,9-Dioxacyclohexadecane-2,5,10-trione,13-hydroxy-8,16-bis(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,9-Dioxacyclohexadecane-2,5,10-trione,13-hydroxy-8,16-bis(2-oxopropyl)-
    • 13-hydroxy-8,16-bis(2-oxopropyl)-1,9-dioxacyclohexadecane-2,5,10-trione
    • DTXSID40935488
    • 156619-66-8
    • CCRIS 6973
    • Inchi: 1S/C20H30O8/c1-13(21)11-17-7-3-15(23)6-10-20(26)28-18(12-14(2)22)8-4-16(24)5-9-19(25)27-17/h15,17-18,23H,3-12H2,1-2H3
    • InChI Key: JXEAJIJCQCIJPG-UHFFFAOYSA-N
    • SMILES: O1C(CCC(CCC(CC(C)=O)OC(CCC(CCC1CC(C)=O)O)=O)=O)=O

Computed Properties

  • Exact Mass: 398.1941
  • Monoisotopic Mass: 398.194
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 583
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • Density: 1.123
  • Boiling Point: 668.3°C at 760 mmHg
  • Flash Point: 232.2°C
  • Refractive Index: 1.463
  • PSA: 124.04

1,9-Dioxacyclohexadecane-2,5,10-trione,13-hydroxy-8,16-bis(2-oxopropyl)- Related Literature

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